![molecular formula C12H10N4OS2 B2570107 2-((5-Phenylthiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamide CAS No. 671199-85-2](/img/structure/B2570107.png)
2-((5-Phenylthiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamide
Description
“2-((5-Phenylthiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamide” is a compound that contains a triazole ring . Triazole compounds, which contain two carbon and three nitrogen atoms, are significant heterocycles that exhibit broad biological activities . They are readily capable of binding in the biological system with a variety of enzymes and receptors .
Molecular Structure Analysis
Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms. There exist two tautomeric forms of triazole, i.e., 1, 2, 3-triazole and 1, 2, 4-triazole, depending upon the position of the nitrogen atoms in the rings .
Scientific Research Applications
- Triazoles, including 1,2,4-triazoles, have been explored for their potential as medicinal agents. Researchers have synthesized novel derivatives of 2-((5-phenylthiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamide and evaluated their biological activity . These compounds may exhibit selective action, minimal toxicity, and therapeutic impact comparable to traditional medications.
- The nonlinear optical properties of 2-((5-phenylthiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamide derivatives have been investigated using density functional theory (DFT). Compound 7c, in particular, showed promising NLO characteristics, including significant linear polarizability and hyperpolarizabilities . Such properties make it relevant for optoelectronic applications.
- Some synthesized derivatives of 2-((5-phenylthiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamide demonstrated selectivity against cancer cell lines . Further exploration of their anticancer potential could be valuable.
- Researchers have characterized these triazole-based compounds using techniques such as IR, HNMR, and UV-visible spectroscopy . These studies provide insights into their structural and spectroscopic properties.
Medicinal Chemistry and Drug Discovery
Nonlinear Optical (NLO) Properties
Cancer Research
Spectroscopic and Structural Studies
properties
IUPAC Name |
2-[(5-phenyl-[1,3]thiazolo[2,3-c][1,2,4]triazol-3-yl)sulfanyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4OS2/c13-10(17)7-19-12-15-14-11-16(12)9(6-18-11)8-4-2-1-3-5-8/h1-6H,7H2,(H2,13,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKTRNIPWBBDVQC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CSC3=NN=C(N23)SCC(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-((5-Phenylthiazolo[2,3-c][1,2,4]triazol-3-yl)thio)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-((1-(3-hydroxypropyl)-2-oxo-2,5,6,7-tetrahydro-1H-cyclopenta[d]pyrimidin-4-yl)thio)-N-(5-methylisoxazol-3-yl)acetamide](/img/structure/B2570029.png)
![(2Z)-2-[(2-chlorophenyl)imino]-N-phenyl-2H-chromene-3-carboxamide](/img/structure/B2570034.png)
![N-(4-(N-(3,4-dimethylisoxazol-5-yl)sulfamoyl)phenyl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-2-carboxamide](/img/structure/B2570036.png)
![N-(4,5-dichlorobenzo[d]thiazol-2-yl)cyclohexanecarboxamide](/img/structure/B2570038.png)
![(1'S,4R)-6,7-Dimethylspiro[2,3-dihydrochromene-4,2'-cyclopropane]-1'-carboxylic acid](/img/structure/B2570045.png)
